6-oxo-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide

Specification

• CAS No.: 2034318-28-8
• Molecular Formula: C14H14N6O3
• Molecular Weight: 314.305
• IUPAC Name: 6-oxo-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-4,5-dihydro-1H-pyridazine-3-carboxamide
• Standard InChI: InChI=1S/C14H14N6O3/c21-12-6-5-11(16-18-12)13(22)15-7-8-20-14(23)9-3-1-2-4-10(9)17-19-20/h1-4H,5-8H2,(H,15,22)(H,18,21)
• Standard InChI Key: DCLUFZCJRXLOLL-UHFFFAOYSA-N
• SMILES: C1CC(=O)NN=C1C(=O)NCCN2C(=O)C3=CC=CC=C3N=N2

Introduction

6-oxo-N-(2-(4-oxobenzo[d]triazin-3(4H)-yl)ethyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide is a complex organic compound featuring a tetrahydropyridazine core modified by various functional groups, including a carboxamide and a benzo[d]triazin moiety. This compound belongs to a class of molecules known for their diverse biological activities, making it a potential candidate for applications in medicinal chemistry, particularly in the development of new pharmaceuticals.

Chemical Formula and Molecular Weight

• Chemical Formula: Not explicitly provided in the available sources, but it can be inferred based on its structural components.

• Molecular Weight: Not specified, but it can be calculated based on the molecular formula.

Functional Groups

• Carboxamide Group: Contributes to the compound's potential biological activity.

• Benzo[d]123triazin Moiety: Known for its role in drug development.

Synthesis Methods

The synthesis of 6-oxo-N-(2-(4-oxobenzo[d]triazin-3(4H)-yl)ethyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide typically involves multi-step organic reactions. While specific literature on this exact compound may be limited, general methods for synthesizing similar compounds can include reactions such as nucleophilic substitutions, condensations, and cyclizations.

Biological Activities and Potential Applications

Compounds with similar structures have shown diverse pharmacological properties, including potential applications in drug development. The presence of the benzo[d]triazin moiety suggests that this compound could be explored for targeting various biological pathways, although specific biological activities of this compound have not been extensively documented.

Potential Applications

• Medicinal Chemistry: Potential use in developing new pharmaceuticals.

• Biological Pathways: Could interact with various biological pathways due to its structural components.

Data Table: Comparison of Similar Compounds

Compound Name	Structural Features	Potential Applications
1-methyl-6-oxo-N-(2-(4-oxobenzo[d]triazin-3(4H)-yl)ethyl)-1,6-dihydropyridazine-3-carboxamide	Pyridazine and triazinone moieties	Drug development, biological pathways
6-oxo-N-(2-(4-oxobenzo[d]triazin-3(4H)-yl)ethyl)-1,4,5,6-tetrahydropyridazine-3-carboxamide	Tetrahydropyridazine core, carboxamide, and benzo[d]triazin moiety	Medicinal chemistry, potential biological pathways
(S)-2-(6-methoxy-4-oxobenzo[d]triazin-3(4H)-yl)-N-(1-(4-(trifluoromethoxy)phenyl)ethyl)acetamide	Methoxy and trifluoromethoxy groups	Potential biological activities, not specified